Cas no 780783-64-4 (1-(morpholin-4-yl)-3-4-(1,3,4-oxadiazol-2-yl)phenoxypropan-2-ol)

• Product Name: 1-(morpholin-4-yl)-3-4-(1,3,4-oxadiazol-2-yl)phenoxypropan-2-ol
• CAS No: 780783-64-4
• MF: C₁₅H₁₉N₃O₄
• MW: 305.329063653946
• CID: 6020004
• PubChem ID: 3829192
• Update Time: 2025-10-23

1-(morpholin-4-yl)-3-4-(1,3,4-oxadiazol-2-yl)phenoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(morpholin-4-yl)-3-4-(1,3,4-oxadiazol-2-yl)phenoxypropan-2-ol
• 1-(4-morpholinyl)-3-[4-(1,3,4-oxadiazol-2-yl)phenoxy]-2-propanol
• 4-Morpholineethanol, α-[[4-(1,3,4-oxadiazol-2-yl)phenoxy]methyl]-
• AKOS016316296
• AKOS001092783
• 1-(4-(1,3,4-oxadiazol-2-yl)phenoxy)-3-morpholinopropan-2-ol
• 780783-64-4
• 1-morpholin-4-yl-3-[4-(1,3,4-oxadiazol-2-yl)phenoxy]propan-2-ol
• AP-124/42260122
• Z57055195
• F3255-0012
• VU0607392-1

• Inchi： 1S/C15H19N3O4/c19-13(9-18-5-7-20-8-6-18)10-21-14-3-1-12(2-4-14)15-17-16-11-22-15/h1-4,11,13,19H,5-10H2
• InChI Key： NKUKGAFZZSRQMB-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)C(O)COC1=CC=C(C2=NN=CO2)C=C1

Computed Properties

• Exact Mass: 305.13755610g/mol
• Monoisotopic Mass: 305.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 517.1±60.0 °C(Predicted)
• pka: 13.78±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(morpholin-4-yl)-3-4-(1,3,4-oxadiazol-2-yl)phenoxypropan-2-ol

Research Brief on 1-(morpholin-4-yl)-3-4-(1,3,4-oxadiazol-2-yl)phenoxypropan-2-ol (CAS: 780783-64-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 1-(morpholin-4-yl)-3-4-(1,3,4-oxadiazol-2-yl)phenoxypropan-2-ol (CAS: 780783-64-4) as a promising compound with potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its morpholine and 1,3,4-oxadiazol-2-yl functional groups, has garnered attention due to its unique structural features and pharmacological properties. Recent studies have explored its role as a kinase inhibitor, with particular emphasis on its ability to modulate key signaling pathways involved in cancer and inflammatory diseases. The synthesis of this compound has been optimized to improve yield and purity, enabling more robust preclinical evaluations.

In vitro and in vivo studies have demonstrated that 1-(morpholin-4-yl)-3-4-(1,3,4-oxadiazol-2-yl)phenoxypropan-2-ol exhibits potent inhibitory activity against specific kinase targets, such as PI3K and mTOR, which are critical in oncogenic signaling. These findings suggest its potential as a lead compound for the development of novel anticancer therapies. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been investigated to assess its suitability for further clinical development.

Recent research has also explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified key modifications that enhance its binding affinity and selectivity for target kinases. Computational modeling and X-ray crystallography have provided insights into the compound's interaction with kinase domains, facilitating the design of more potent derivatives.

Beyond oncology, preliminary studies indicate that this compound may have applications in treating neurodegenerative and autoimmune disorders. Its ability to cross the blood-brain barrier and modulate neuroinflammatory pathways positions it as a candidate for further investigation in these areas. However, challenges such as off-target effects and toxicity profiles must be addressed in future studies.

In conclusion, 1-(morpholin-4-yl)-3-4-(1,3,4-oxadiazol-2-yl)phenoxypropan-2-ol (CAS: 780783-64-4) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to optimize its pharmacological properties and expand its applications across multiple disease areas. This brief underscores the importance of continued investment in the development of this compound and its derivatives to unlock its full clinical potential.